Cas no 1225225-14-8 (3-amino-5-fluoropyridine-2-carboxylic acid)

• Product Name: 3-amino-5-fluoropyridine-2-carboxylic acid
• CAS No: 1225225-14-8
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD18382746
• CID: 1102321
• PubChem ID: 71299625
• Update Time: 2025-05-20

3-amino-5-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-fluoro-2-Pyridinecarboxylic acid
• 3-amino-5-fluoropyridine-2-carboxylic acid
• CS-0051545
• 3-Amino-5-fluoropicolinic acid
• DB-183279
• 3-Amino-5-fluoropicolinic acid, 3-Amino-2-carboxy-5-fluoropyridine
• AS-54101
• EN300-104053
• MFCD18382746
• DTXSID00744331
• 3-Amino-5-fluoropicolinicacid
• SCHEMBL14721490
• AZB22514
• 1225225-14-8
• SB53586
• P17500
• SY014661
• AKOS022715810

• MDL： MFCD18382746
• Inchi： 1S/C6H5FN2O2/c7-3-1-4(8)5(6(10)11)9-2-3/h1-2H,8H2,(H,10,11)
• InChI Key： FKAPYWMIMWHEGR-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C(=C1)N

Computed Properties

• Exact Mass: 156.03350557g/mol
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-5-fluoropyridine-2-carboxylic acid

3-Amino-5-fluoropyridine-2-carboxylic Acid (CAS No. 1225225-14-8): A Comprehensive Overview

3-Amino-5-fluoropyridine-2-carboxylic acid (CAS No. 1225225-14-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-amino-5-fluoronicotinic acid, has garnered considerable attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Properties and Structure

3-Amino-5-fluoropyridine-2-carboxylic acid is a white crystalline solid with a molecular formula of C₆H₄FN₃O₂. The compound features a pyridine ring substituted with an amino group at the 3-position, a fluorine atom at the 5-position, and a carboxylic acid group at the 2-position. These functional groups contribute to its unique chemical and biological properties. The presence of the amino group allows for various chemical reactions, such as amide formation, while the fluorine atom imparts additional stability and alters the electronic properties of the molecule.

The solubility of 3-amino-5-fluoropyridine-2-carboxylic acid in water is moderate, making it suitable for use in aqueous solutions. Its melting point is approximately 190°C, and it exhibits good thermal stability under standard laboratory conditions. These properties make it an attractive candidate for various synthetic transformations and biological studies.

Synthesis Methods

The synthesis of 3-amino-5-fluoropyridine-2-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-cyano-5-fluoropyridine with ammonia to form the corresponding nitrile, followed by hydrolysis to yield the carboxylic acid. Another method involves the direct synthesis from 3-amino-5-fluoropyridine through carboxylation reactions.

A recent study published in the Journal of Organic Chemistry (JOC) described an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduces reaction time and improves yield, making it a preferred choice for large-scale production. The use of microwave technology not only accelerates the reaction but also enhances selectivity and purity of the final product.

Biological Applications and Therapeutic Potential

3-Amino-5-fluoropyridine-2-carboxylic acid has shown promising biological activity in various preclinical studies. One area of significant interest is its potential as an inhibitor of specific enzymes involved in cancer pathways. Research published in Cancer Research demonstrated that derivatives of this compound exhibit potent inhibitory effects on kinases associated with tumor growth and metastasis.

In addition to its anticancer properties, 3-amino-5-fluoropyridine-2-carboxylic acid has been explored for its anti-inflammatory and neuroprotective effects. A study in the Journal of Medicinal Chemistry reported that certain derivatives of this compound effectively reduced inflammation in animal models of rheumatoid arthritis. Furthermore, preliminary studies suggest that these compounds may have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Clinical Trials and Future Directions

The therapeutic potential of 3-amino-5-fluoropyridine-2-carboxylic acid has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. One notable trial is investigating its use as an adjunct therapy in combination with standard chemotherapy regimens for advanced solid tumors. Preliminary results from phase I trials have shown promising outcomes, with acceptable safety profiles and evidence of antitumor activity.

Further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of this compound. Ongoing efforts include structure-activity relationship (SAR) studies to identify more potent and selective derivatives, as well as investigations into novel delivery systems to enhance bioavailability and reduce side effects.

Safety Considerations and Handling Guidelines

3-Amino-5-fluoropyridine-2-carboxylic acid, like many other organic compounds used in pharmaceutical research, requires careful handling to ensure safety. It is important to follow standard laboratory practices when working with this compound, including wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In case of accidental exposure or spillage, immediate action should be taken to clean up the affected area using appropriate decontamination procedures. It is also advisable to consult material safety data sheets (MSDS) for detailed information on handling and disposal guidelines specific to this compound.

Conclusion

3-Amino-5-fluoropyridine-2-carboxylic acid (CAS No. 1225225-14-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological properties, making it a subject of extensive investigation for potential therapeutic uses. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical applications.